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Cat. No.: B1334758

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methoxybenzo[d]thiazole-2-thiol is a heterocyclic organic compound that has garnered
interest within the scientific community, particularly in the fields of medicinal chemistry and
materials science. As a derivative of the versatile benzothiazole scaffold, the inclusion of a
methoxy group at the 5-position and a thiol group at the 2-position imparts unique
physicochemical properties and potential biological activities. This technical guide provides an
in-depth overview of the fundamental properties of 5-Methoxybenzo[d]thiazole-2-thiol,
including its synthesis, physical and chemical characteristics, and potential applications in drug
development, with a focus on its anticancer and antimicrobial activities. Detailed experimental
protocols and visualizations of key pathways and workflows are presented to support further
research and development efforts.

Core Properties

This section summarizes the fundamental physical and chemical properties of 5-
Methoxybenzo[d]thiazole-2-thiol.

Physical and Chemical Data
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Property Value Reference

5-methoxy-1,3-benzothiazole-
IUPAC Name > thiol N/A
-thio

2-Mercapto-5-
Synonyms methoxybenzothiazole, 5- N/A

Methoxy-2-benzothiazolethiol

CAS Number 55690-60-3 N/A
Molecular Formula CsH7NOS:2 N/A
Molecular Weight 197.28 g/mol N/A
Appearance Light yellow to orange N/A
powder/crystal
Melting Point 190-193 °C N/A
Boiling Point 340.8 + 44.0 °C (Predicted) N/A
Density 1.44 + 0.1 g/cm3 (Predicted) N/A
pKa 9.27 + 0.20 (Predicted) N/A

Insoluble in water. Soluble in
Solubility organic solvents like DMSO N/A
and acetone.

Spectral Data (Predicted)

While a comprehensive public database of the spectra for 5-Methoxybenzo[d]thiazole-2-thiol
is not readily available, the following are predicted characteristic spectral features based on its
structure and data from analogous compounds.
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Spectroscopy

Predicted Features

1H NMR

Aromatic protons (6 7.0-7.8 ppm), Methoxy
protons (-OCHs, & ~3.8 ppm), Thiol proton (-SH,

broad singlet, variable ppm)

13C NMR

Aromatic carbons (& 110-160 ppm), Methoxy
carbon (-OCHs, & ~55 ppm), Thione carbon
(C=S, & >190 ppm)

FTIR (cm™1)

~2550 (S-H stretch), 1600-1450 (Aromatic C=C
stretch), ~1300 (C-N stretch), ~1100 (C=S
stretch)

Mass Spec (m/z)

Expected molecular ion peak [M]*

corresponding to 197.28

Synthesis and Experimental Protocols
Synthesis of 5-Methoxybenzo[d]thiazole-2-thiol

A common and efficient method for the synthesis of 2-mercaptobenzothiazole derivatives

involves the reaction of an o-haloaniline with carbon disulfide in the presence of a base.[1] This

approach can be adapted for the synthesis of 5-Methoxybenzo[d]thiazole-2-thiol.

Reaction Scheme:

2-Halo-4-methoxyaniline + CS2 DBUéJ?gene > 5-Methoxybenzo[d]thiazole-2-thiol

Click to download full resolution via product page

Caption: General synthesis of 5-Methoxybenzo[d]thiazole-2-thiol.

Experimental Protocol:

e Reaction Setup: To a solution of the corresponding 2-halo-4-methoxyaniline (1 equivalent) in

toluene, add carbon disulfide (CSz2) (1.2 equivalents).

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/product/b1334758?utm_src=pdf-body
https://www.organic-chemistry.org/abstracts/lit3/307.shtm
https://www.benchchem.com/product/b1334758?utm_src=pdf-body
https://www.benchchem.com/product/b1334758?utm_src=pdf-body-img
https://www.benchchem.com/product/b1334758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Base Addition: Add 1,8-diazabicyclo[5.4.0Jundec-7-ene (DBU) (2 equivalents) to the mixture.

e Reaction Conditions: Heat the reaction mixture at 80 °C and monitor the progress using thin-
layer chromatography (TLC).

e Workup: Upon completion, cool the reaction mixture and acidify with a dilute acid (e.g., 1M
HCI).

o Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Applications in Drug Development

Benzothiazole derivatives are recognized for their wide range of pharmacological activities,
including anticancer, antimicrobial, and anti-inflammatory properties. The methoxy and thiol
substitutions on the benzothiazole ring of 5-Methoxybenzo[d]thiazole-2-thiol make it a
promising scaffold for the development of novel therapeutic agents.

Anticancer Potential

Derivatives of benzothiazole have been extensively studied as potential anticancer agents.[2]
[3] Their mechanisms of action are diverse and can involve the inhibition of key enzymes and
signaling pathways crucial for cancer cell proliferation and survival.

Potential Signaling Pathways Targeted by Benzothiazole Derivatives:
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Caption: Potential anticancer signaling pathways modulated by benzothiazole derivatives.
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Experimental Workflow for Anticancer Screening:
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Caption: In vitro anticancer drug screening workflow.

Antimicrobial Potential

Benzothiazole derivatives have also demonstrated significant antimicrobial activity against a
range of pathogens.[4][5] The proposed mechanisms of action often involve the inhibition of
essential bacterial enzymes.

Potential Bacterial Targets of Benzothiazole Derivatives:
o DNA Gyrase: An essential enzyme in bacteria that controls DNA topology.[4]

o Dihydropteroate Synthase (DHPS): An enzyme involved in the folic acid synthesis pathway,
which is crucial for bacterial survival.[6]

Logical Relationship of Antimicrobial Action:
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Caption: Logical flow of the antimicrobial action of benzothiazole derivatives.
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Conclusion

5-Methoxybenzo[d]thiazole-2-thiol represents a valuable scaffold for the development of
novel therapeutic agents and functional materials. Its fundamental properties, coupled with the
versatile reactivity of the benzothiazole core, provide a solid foundation for further research.
The potential for this compound and its derivatives to act as potent anticancer and antimicrobial
agents warrants continued investigation into their specific mechanisms of action and structure-
activity relationships. The experimental protocols and conceptual frameworks presented in this
guide are intended to facilitate these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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